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Compound of Interest

Compound Name: Isatin

Cat. No.: B1672199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of isatin-based fluorescent probes in bioimaging. Isatin and its derivatives form a versatile

scaffold for the development of "turn-on" or "turn-off" fluorescent probes for a variety of

analytes, including metal ions, enzymes, and biologically relevant small molecules. Their

applications are pivotal in understanding cellular processes and in the development of

diagnostic tools.

Detection of Metal Ions
Isatin-based probes have been effectively designed for the detection of various metal ions.

These probes often utilize a chelation-enhanced fluorescence mechanism.

Quantitative Data for Metal Ion Probes
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Probe
Name

Target Ion
Detection
Limit

Emission
Shift (nm)

Solvent
System

Reference

Isatin

Derivative (1)
Hg²⁺ 0.95 x 10⁻⁹ M

~90

(bathochromi

c)

Aqueous [1]

Isatin

Derivative (1)
Cu²⁺ 1.5 x 10⁻⁹ M

~90

(bathochromi

c)

Aqueous [1]

Isatin-based

Spiro

Compounds

Cu²⁺ - Quenching Ethanol [2]

N-methyl

isatin

nanoparticles

Cd²⁺ - Enhancement Aqueous [3]

Signaling Pathway for Metal Ion Detection
The following diagram illustrates a general mechanism for a "turn-on" isatin-based probe upon

binding to a metal ion.
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Isatin-Based Probe
(Low Fluorescence)

Isatin-Probe-Metal Complex
(High Fluorescence)

Chelation

Metal Ion (e.g., Cu²⁺, Hg²⁺)

Isatin-Probe-NO₂

(Non-fluorescent)

Isatin-Probe-NH₂

(Fluorescent)

Reduction

Nitroreductase (NTR)
+ NADH
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Isatin-Probe-Acrylate
(Weak Fluorescence)

Isatin-Probe-GSH Adduct
(Strong Fluorescence)

Michael Addition

Glutathione (GSH)
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Preparation

Staining

Imaging

1. Cell Culture
(Plate cells on coverslips or imaging dishes)

2. Probe Preparation
(Prepare stock solution in DMSO)

3. Probe Incubation
(Incubate cells with probe solution)

4. Washing
(Remove excess probe with buffer)

5. Fluorescence Microscopy
(Image cells using appropriate filters)

6. Image Analysis
(Quantify fluorescence intensity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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